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Compound of Interest

Compound Name: 3,4-Dimethyl-3-hexanol

Cat. No.: B103804 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 3,4-Dimethyl-3-hexanol, a flammable liquid requiring careful management.

Adherence to these procedures is critical for regulatory compliance and the prevention of

accidents.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to be aware of the inherent hazards

of 3,4-Dimethyl-3-hexanol. It is classified as a Category 3 flammable liquid and vapor.[1][2][3]

Therefore, all handling and disposal procedures must be conducted away from heat, sparks,

open flames, and other ignition sources.[1][4] The use of non-sparking tools and explosion-

proof equipment is mandatory to prevent ignition.[1][4] Proper grounding and bonding of

containers and receiving equipment are necessary to prevent static discharge.[1][5]

Appropriate personal protective equipment (PPE) must be worn at all times. This includes

chemical-resistant gloves, protective clothing, and eye/face protection.[1][5] All procedures

should be carried out in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of vapors.[3][4]
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The disposal of 3,4-Dimethyl-3-hexanol must be managed through an approved waste

disposal plant and in accordance with all applicable local, state, and federal regulations.[1][3][4]

[5][6][7]

1. Waste Collection:

Designate a specific, clearly labeled, and chemically compatible waste container for 3,4-
Dimethyl-3-hexanol and other similar flammable organic solvents.

The container must have a secure, tightly fitting lid to prevent the escape of vapors.[1][6]

Do not overfill the waste container; a general guideline is to not exceed 90% of the

container's capacity.[8]

2. Handling Spills:

In the event of a small spill, immediately alert personnel in the area and ensure proper

ventilation.

Remove all sources of ignition from the vicinity.[4]

Contain the spill using an inert absorbent material, such as vermiculite, dry sand, or earth.

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,

closed container for disposal.[4]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

3. Storage Pending Disposal:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

hazardous waste.[1][3][4][5]

The storage area should be away from incompatible materials such as strong oxidizing

agents, acids, and acid chlorides.[7]

Ensure the storage area is secure and accessible only to authorized personnel.
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4. Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste disposal

contractor.

Provide the contractor with a complete and accurate Safety Data Sheet (SDS) for 3,4-
Dimethyl-3-hexanol.

Maintain all records of waste disposal as required by your institution and regulatory

agencies.

Quantitative Data Summary
The following table summarizes key quantitative data for 3,4-Dimethyl-3-hexanol relevant to

its safe handling and disposal.

Property Value Source

Molecular Formula C8H18O [2]

Molecular Weight 130.23 g/mol [2]

Flash Point 57 °C

Boiling Point 58 °C @ 11.3 mmHg [1]

Specific Gravity 0.85 (20/20)

UN Number 1987

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3,4-Dimethyl-3-
hexanol.
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3,4-Dimethyl-3-hexanol Disposal Workflow
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Caption: Logical workflow for the safe disposal of 3,4-Dimethyl-3-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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